Cas no 1032231-15-4 (2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester)
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include dibromo substitution at the 2- and 5-positions of the benzene ring and an α-oxo ester moiety, which enhance its reactivity in electrophilic and nucleophilic transformations. This compound is particularly useful in cross-coupling reactions, cyclizations, and as a precursor for bioactive molecules. The ester group improves solubility in organic solvents, facilitating purification and handling. Its well-defined reactivity profile makes it a valuable building block for constructing complex heterocycles or functionalized aromatic systems in medicinal chemistry and materials science research.
1032231-15-4 structure
Product Name:2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester
CAS No:1032231-15-4
MF:C9H6Br2O3
MW:321.950141429901
CID:4559515
Update Time:2025-10-13
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester
- Methyl 2-(2,5-dibromophenyl)-2-oxoacetate
- alpha-Oxo-2,5-dibromobenzene-1-acetic acid methyl ester
- 2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester
-
- Inchi: 1S/C9H6Br2O3/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4H,1H3
- InChI Key: IDTVWEDBALFPSU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(C(=O)OC)=O)Br
Computed Properties
- Exact Mass: 321.86632g/mol
- Monoisotopic Mass: 319.86837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 321.95g/mol
- XLogP3: 3
- Topological Polar Surface Area: 43.4
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B188818-10mg |
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester |
1032231-15-4 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B188818-50mg |
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester |
1032231-15-4 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B188818-100mg |
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester |
1032231-15-4 | 100mg |
$ 135.00 | 2022-06-01 | ||
| ChemScence | CS-M3356-500mg |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 500mg |
$200.0 | 2022-04-28 | ||
| ChemScence | CS-M3356-1g |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 1g |
$300.0 | 2022-04-28 | ||
| A2B Chem LLC | AE11511-500mg |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 95+% | 500mg |
$360.00 | 2024-04-20 | |
| A2B Chem LLC | AE11511-1g |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 95+% | 1g |
$523.00 | 2024-04-20 | |
| Aaron | AR008UDF-1g |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 95% | 1g |
$800.00 | 2025-02-11 | |
| Aaron | AR008UDF-250mg |
Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester |
1032231-15-4 | 95% | 250mg |
$500.00 | 2025-02-11 |
2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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